o-Cresol alpha-D-Glucuronide
o-Cresol alpha-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
111897-99-5
VCID:
VC0026101
InChI:
InChI=1S/C13H16O7/c1-6-4-2-3-5-7(6)19-13-10(16)8(14)9(15)11(20-13)12(17)18/h2-5,8-11,13-16H,1H3,(H,17,18)/t8-,9-,10-,11?,13+/m1/s1
SMILES:
CC1=CC=CC=C1OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C₁₃H₁₆O₇
Molecular Weight:
284.26
o-Cresol alpha-D-Glucuronide
CAS No.: 111897-99-5
Cat. No.: VC0026101
Molecular Formula: C₁₃H₁₆O₇
Molecular Weight: 284.26
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111897-99-5 |
|---|---|
| Molecular Formula | C₁₃H₁₆O₇ |
| Molecular Weight | 284.26 |
| IUPAC Name | (3R,4R,5R,6R)-3,4,5-trihydroxy-6-(2-methylphenoxy)oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H16O7/c1-6-4-2-3-5-7(6)19-13-10(16)8(14)9(15)11(20-13)12(17)18/h2-5,8-11,13-16H,1H3,(H,17,18)/t8-,9-,10-,11?,13+/m1/s1 |
| SMILES | CC1=CC=CC=C1OC2C(C(C(C(O2)C(=O)O)O)O)O |
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